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Compound of Interest

Compound Name: Dichlorodiethylsilane

Cat. No.: B155513 Get Quote

This technical guide provides a comprehensive overview of the boiling point and density of

dichlorodiethylsilane (C₄H₁₀Cl₂Si). It is intended for researchers, scientists, and professionals

in drug development and materials science who utilize organosilicon compounds. This

document details the physical constants, experimental protocols for their determination, and

the role of this compound as a chemical intermediate.

Physical Properties of Dichlorodiethylsilane
Dichlorodiethylsilane is a colorless liquid with a pungent odor.[1][2] It is a key precursor in the

synthesis of various organosilicon compounds, including silicone polymers.[1] Accurate

knowledge of its physical properties, such as boiling point and density, is crucial for handling,

process design, and quality control.

The boiling point and density of dichlorodiethylsilane have been reported across various

sources. The data is summarized below for easy comparison.
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Physical Property Value Conditions Reference(s)

Boiling Point 125-131 °C at 1 atm (760 mm Hg) [3]

128 °C at 1 atm (760 mm Hg) [2]

129 °C (decomposes) at 1 atm (760 mm Hg) [1]

Density 1.05 g/mL at 25 °C [3]

1.0504 g/cm³ at 20 °C [1][4]

1.0538 g/cm³ at 20 °C [2]

1.05 g/cm³ at 68 °F (20 °C) [1][4]

Experimental Protocols for Property Determination
The following sections detail standard laboratory procedures for determining the boiling point

and density of a liquid compound like dichlorodiethylsilane.

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[5] A precise method for its determination is through simple distillation,

which is also a purification technique.[6]

Methodology:

Apparatus Assembly: A simple distillation apparatus is assembled using a round-bottomed

flask (distilling flask), a condenser, a receiving flask, a thermometer, and a heat source (e.g.,

a heating mantle or sand bath).

Sample Preparation: The distilling flask is charged with at least 5 mL of

dichlorodiethylsilane and a few boiling chips or a magnetic stir bar to ensure smooth

boiling.

Thermometer Placement: The thermometer is positioned so that the top of its bulb is level

with the bottom of the side-arm leading to the condenser. This ensures the thermometer

measures the temperature of the vapor as it passes into the condenser, not the superheated

liquid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/274208
https://m.chemicalbook.com/ProductMSDSDetailCB3471474_EN.htm
https://www.smolecule.com/products/s1537572
https://www.sigmaaldrich.com/HK/zh/product/aldrich/274208
https://www.smolecule.com/products/s1537572
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyldichlorosilane
https://m.chemicalbook.com/ProductMSDSDetailCB3471474_EN.htm
https://www.smolecule.com/products/s1537572
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyldichlorosilane
https://www.benchchem.com/product/b155513?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://www.benchchem.com/product/b155513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heating and Distillation: The liquid is gently heated. As it boils, the vapor rises, surrounds the

thermometer bulb, and flows into the condenser where it cools and liquefies, collecting in the

receiving flask.

Data Recording: The temperature is monitored throughout the distillation. The boiling point is

recorded as the stable temperature reading on the thermometer while the bulk of the liquid is

actively distilling.

Pressure Correction: The atmospheric pressure is recorded at the time of the experiment.

Since the boiling point is pressure-dependent, a correction may be necessary to normalize

the value to standard pressure (760 mm Hg).

Density is an intrinsic property defined as the mass of a substance per unit volume. For liquids,

a pycnometer (a flask with a precise, known volume) is commonly used for accurate density

measurements.

Methodology:

Preparation: A clean, dry pycnometer is weighed accurately on an analytical balance. This

mass is recorded as m₁.

Sample Filling: The pycnometer is carefully filled with dichlorodiethylsilane. The ground-

glass stopper, which has a fine capillary, is inserted, forcing any excess liquid out and

ensuring the volume is precisely that of the pycnometer. The outside of the pycnometer is

wiped clean and dry.

Weighing with Sample: The pycnometer filled with the sample is weighed. This mass is

recorded as m₂.

Calibration with Water: The process is repeated using a reference substance of known

density, typically deionized water. The pycnometer is emptied, cleaned, dried, filled with

water, and weighed again. This mass is recorded as m₃. The temperature of the water is also

recorded.

Calculation:

The mass of the dichlorodiethylsilane sample is ( m₂ - m₁ ).
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The mass of the water is ( m₃ - m₁ ).

The volume of the pycnometer (V) is calculated using the known density of water

(ρ_water) at the measured temperature: V = ( m₃ - m₁ ) / ρ_water.

The density of the dichlorodiethylsilane (ρ_sample) is then calculated: ρ_sample = ( m₂ -

m₁ ) / V.

Visualized Workflows and Relationships
Diagrams created using the DOT language provide clear visual representations of experimental

processes and chemical relationships.
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Caption: Workflow for Boiling Point Determination via Distillation.
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Caption: Workflow for Density Determination using a Pycnometer.
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Dichlorodiethylsilane is a versatile building block in organosilicon chemistry. Its primary use is

as a monomer and intermediate for the synthesis of more complex silicon-containing

molecules. The silicon-chlorine bonds are reactive and susceptible to nucleophilic substitution,

making it a valuable precursor.[1]
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Caption: Logical Relationship of Dichlorodiethylsilane as a Precursor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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